Cas no 63991-49-1 (1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2))

• Product Name: 1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2)
• CAS No: 63991-49-1
• MF: C₁₃H₁₃ClN₄
• MW: 260.72212100029
• CID: 508000
• Update Time: 2026-04-29

1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2)
• [2-(4-aminophenyl)-3H-benzimidazol-1-ium-5-yl]azanium,dichloride

Computed Properties

• Exact Mass: 281.9502
• Monoisotopic Mass: 296.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Boiling Point: 545.5°Cat760mmHg
• Flash Point: 317.6°C
• PSA: 71.59